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Compound of Interest

Compound Name: Titanium-45

Cat. No.: B1204421 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the radionuclide Titanium-45 (⁴⁵Ti),

focusing on its decay characteristics and the experimental methodologies used for its

production and characterization. Given its favorable nuclear properties, including a moderate

half-life and low positron energy, ⁴⁵Ti is an emerging isotope of significant interest for high-

resolution Positron Emission Tomography (PET) imaging applications.[1][2][3]

Core Decay Characteristics of Titanium-45
The fundamental nuclear and decay properties of Titanium-45 are summarized below. This

data is essential for applications in nuclear medicine, dosimetry calculations, and experimental

design.
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Property Value

Half-life (t½) 3.08 hours / 184.8 minutes[1][4][5]

Primary Decay Mode Positron Emission (β+)

Decay Branching Ratios
~85% Positron Emission (β+)[2][6][7] ~15%

Electron Capture (EC)[6]

Decay Product Scandium-45 (⁴⁵Sc) (Stable)[4][8]

Positron Energy (β+)
Mean: 0.439 MeV[1][2][7] Endpoint (Emax): 1.04

MeV[6][9]

Decay Energy (Q) 2062.5 keV[10]

Spin and Parity 7/2-[11][12]

Characteristic Gamma Rays
720.12 keV (Intensity: 0.154%)[1][10] 1408.27

keV (Intensity: 0.085%)[10]

Annihilation Radiation 511 keV[10]

Titanium-45 Decay Scheme
Titanium-45 decays primarily through positron emission to the stable nuclide Scandium-45.

The decay can proceed to the ground state or to several excited states of ⁴⁵Sc, which then de-

excite by emitting characteristic gamma rays.
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Caption: Decay scheme of Titanium-45 to stable Scandium-45.

Experimental Protocols
The production and verification of Titanium-45 for research and clinical applications involve a

multi-step process, from target bombardment to purification and final quality control.

Radionuclide Production
Titanium-45 is most commonly produced using a medical cyclotron via the ⁴⁵Sc(p,n)⁴⁵Ti

nuclear reaction.[6][9][13]

Target Material: The target is natural scandium (¹⁰⁰% ⁴⁵Sc), which is a mononuclidic element.

[6] This simplifies the production process and eliminates the need for costly isotopic

enrichment.[14]
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Irradiation: A proton beam from a cyclotron is used to bombard the scandium target. To

maximize the yield of ⁴⁵Ti and minimize the production of long-lived ⁴⁴Ti (t½ = 60 years)

impurities from the ⁴⁵Sc(p,2n)⁴⁴Ti reaction, the incident proton energy is carefully controlled.

[6]

Energy Degradation: The proton beam energy is typically degraded to an optimal range of

12-14 MeV.[6] For instance, an 18 MeV proton beam can be passed through a degrader foil

(e.g., copper or aluminum) to reduce its energy to ~13 MeV before it strikes the target.[6][7]

Beam Parameters: Typical irradiation parameters involve a beam current of around 10 µA for

a duration of 30 minutes to a few hours.[6][7]

Target Processing and Purification
Following irradiation, the ⁴⁵Ti must be chemically separated from the bulk scandium target

material. This is a critical step due to the hydrolytic instability of Ti(IV) complexes.[9]

Target Dissolution: The irradiated scandium foil is first dissolved in a strong acid, such as 6M

hydrochloric acid (HCl).[7]

Ion-Exchange Chromatography: The separation is typically achieved using anion-exchange

or hydroxamate-based chromatography.[1][7]

A common method involves loading the dissolved target solution (adjusted to 2M HCl)

onto a column packed with a specialized resin, such as Dowex 1-X8 or a hydroxamate

resin.[1][7]

The bulk scandium target material is washed from the column using 2M HCl and water.[7]

Finally, the purified ⁴⁵Ti is eluted from the resin using a solution like 1M citric acid or 8M

HCl.[1][7]

Yields: These separation procedures can achieve recovery yields of 75-90%.[1][7] Given the

3.08-hour half-life of ⁴⁵Ti, rapid processing times are crucial.[1]

Characterization and Quality Control
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The identity, purity, and quantity of the final ⁴⁵Ti product are confirmed through rigorous

analysis.

Gamma Ray Spectroscopy: The purified sample is analyzed using a High-Purity Germanium

(HPGe) detector. The resulting gamma spectrum is used to confirm the identity of ⁴⁵Ti by

detecting its characteristic gamma emissions at 720 keV and 1408 keV, in addition to the

strong 511 keV annihilation peak.[9] This method also serves to identify and quantify any

radionuclide impurities.

Half-Life Measurement: The decay of the sample is monitored over time using a dose

calibrator or gamma counter. A single exponential fit is applied to the decay data to measure

the half-life, which should be consistent with the accepted value of ~3.08 hours.[9]

Experimental Workflow Visualization
The logical flow from production to analysis of Titanium-45 is depicted below.
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Caption: Workflow for the production and analysis of Titanium-45.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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